4-methoxy-N-(2-(6-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

• IUPAC Name: 4-methoxy-N-[2-[6-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• InChI: InChI=1S/C24H23N5O4S/c1-32-18-7-3-16(4-8-18)20(30)15-34-23-12-11-21-26-27-22(29(21)28-23)13-14-25-24(31)17-5-9-19(33-2)10-6-17/h3-12H,13-15H2,1-2H3,(H,25,31)
• InChI Key: ORYQIRMPJWQOJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CSC2=NN3C(=NN=C3CCNC(=O)C4=CC=C(C=C4)OC)C=C2
• Molecular Formula: C24H23N5O4S
• Molecular Weight: 477.5 g/mol

Description

4-methoxy-N-(2-(6-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H23N5O4S and its molecular weight is 477.54. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Biological Activities : This compound belongs to a class of chemicals known for their synthesis and potential biological activities. Studies have shown that similar compounds exhibit antiproliferative activities, particularly in inhibiting the proliferation of endothelial and tumor cells (Ilić et al., 2011). Similar research has been conducted on the synthesis of related triazolopyrimidines and their antimicrobial and antioxidant activities (Gilava et al., 2020).

• Antimicrobial Applications : Some compounds in the same family have been evaluated for their antimicrobial properties. For instance, triazoloquinazolines and triazolopyridines synthesized from similar chemicals have shown antimicrobial activity (El‐Kazak & Ibrahim, 2013).

• Anticancer Activities : Certain benzothiadiazinyl hydrazinecarboxamides and anilinotriazolothiadiazines, which are structurally related to the compound , have been synthesized and tested for anticancer activity against various cancer cell lines, showing moderate to good inhibitory activity (Kamal et al., 2011).

• Chemical Synthesis and Characterization : The synthesis and characterization of pyridazine analogs, including those related to the compound , have been extensively studied, indicating their significance in pharmaceutical research (Sallam et al., 2021).

• Antioxidant and Anticancer Activity : Novel derivatives bearing similarities to the compound have demonstrated notable antioxidant and anticancer activities, underlining their potential therapeutic applications (Tumosienė et al., 2020).